N-cyclohexyl-1-methyl-2-oxo-1,2-dihydrobenzo[cd]indole-6-sulfonamide
N-cyclohexyl-1-methyl-2-oxo-1,2-dihydrobenzo[cd]indole-6-sulfonamide
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0767703
InChI:
InChI=1S/C18H20N2O3S/c1-20-15-10-11-16(13-8-5-9-14(17(13)15)18(20)21)24(22,23)19-12-6-3-2-4-7-12/h5,8-12,19H,2-4,6-7H2,1H3
SMILES:
CN1C2=C3C(=C(C=C2)S(=O)(=O)NC4CCCCC4)C=CC=C3C1=O
Molecular Formula:
C18H20N2O3S
Molecular Weight:
344.4 g/mol
N-cyclohexyl-1-methyl-2-oxo-1,2-dihydrobenzo[cd]indole-6-sulfonamide
CAS No.:
Cat. No.: VC0767703
Molecular Formula: C18H20N2O3S
Molecular Weight: 344.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C18H20N2O3S |
|---|---|
| Molecular Weight | 344.4 g/mol |
| IUPAC Name | N-cyclohexyl-1-methyl-2-oxobenzo[cd]indole-6-sulfonamide |
| Standard InChI | InChI=1S/C18H20N2O3S/c1-20-15-10-11-16(13-8-5-9-14(17(13)15)18(20)21)24(22,23)19-12-6-3-2-4-7-12/h5,8-12,19H,2-4,6-7H2,1H3 |
| Standard InChI Key | AZTGGIJBBPUFHS-UHFFFAOYSA-N |
| SMILES | CN1C2=C3C(=C(C=C2)S(=O)(=O)NC4CCCCC4)C=CC=C3C1=O |
| Canonical SMILES | CN1C2=C3C(=C(C=C2)S(=O)(=O)NC4CCCCC4)C=CC=C3C1=O |
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